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Compound of Interest

Compound Name: 3-Bromophenyl isothiocyanate

Cat. No.: B1330399 Get Quote

Technical Support Center: 3-Bromophenyl
Isothiocyanate
Welcome to the technical support guide for 3-Bromophenyl isothiocyanate (CAS 2131-59-1).

This document is designed for researchers, scientists, and drug development professionals to

provide in-depth technical guidance, troubleshooting, and answers to frequently asked

questions regarding the handling and reactivity of this versatile chemical intermediate. Our goal

is to explain the causality behind experimental choices, ensuring both safety and success in

your research.

Core Concept: The Reactivity of the Isothiocyanate
Group
3-Bromophenyl isothiocyanate is valued as a synthetic building block, primarily due to the

reactivity of the isothiocyanate (–N=C=S) functional group.[1] The central carbon atom of this

group is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles.[2]

[3] Understanding this fundamental principle is key to preventing unwanted side reactions,

decomposition, and ensuring the success of your intended synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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